![molecular formula C12H15N3O B2875970 N-[(4-Cyclopropyl-2-methylpyrazol-3-yl)methyl]but-2-ynamide CAS No. 2411304-59-9](/img/structure/B2875970.png)
N-[(4-Cyclopropyl-2-methylpyrazol-3-yl)methyl]but-2-ynamide
Overview
Description
“N-[(4-Cyclopropyl-2-methylpyrazol-3-yl)methyl]but-2-ynamide” is a chemical compound with the molecular formula C10H14ClN3O. It’s a small molecule with an average mass of 431.530 Da .
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature. For instance, Wong et al. reported the synthesis and structural identification of 5-amino-4-hydroxyiminopyrazoles and (E)-N-1-aryl-3-aryl-4-[(substituted pyrazolyl)diazenyl] pyrazoles from 5-amino-pyrazoles with ethyl nitrite or sodium nitrite in 10% aqueous HCl solution .Molecular Structure Analysis
The molecular structure of “this compound” consists of a cyclopropyl group attached to a methylpyrazol group, which is further connected to a but-2-ynamide group .Properties
IUPAC Name |
N-[(4-cyclopropyl-2-methylpyrazol-3-yl)methyl]but-2-ynamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3O/c1-3-4-12(16)13-8-11-10(9-5-6-9)7-14-15(11)2/h7,9H,5-6,8H2,1-2H3,(H,13,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VGCSHVHXTCJQBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)NCC1=C(C=NN1C)C2CC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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